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Compound of Interest

Compound Name: Methyl 6-hydroxyhexanoate

Cat. No.: B1587270
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hydroxyhexanoate

Topic: Standard Operating Procedure for Handling and Storage of Methyl 6-
hydroxyhexanoate

Audience: Researchers, scientists, and drug development professionals

Introduction

Methyl 6-hydroxyhexanoate (CAS No. 4547-43-7) is a versatile chemical intermediate used in
various fields, including the synthesis of pharmaceuticals, fragrances, and polymers.[1][2] Its
bifunctional nature, containing both a hydroxyl and an ester group, allows for a range of
chemical transformations.[1] Proper handling and storage of this compound are crucial to
ensure the safety of laboratory personnel and to maintain its chemical integrity. This document
provides a detailed standard operating procedure (SOP) for the safe handling and storage of
Methyl 6-hydroxyhexanoate.

Hazard Identification and Safety Precautions

Methyl 6-hydroxyhexanoate is classified as a combustible liquid and can cause skin, eye, and
respiratory irritation.[3][4] Adherence to the following safety precautions is mandatory.

GHS Hazard Statements:
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H227: Combustible liquid.

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4][5]

H335: May cause respiratory irritation.[3][4]
Precautionary Statements:
e Prevention: P210, P261, P264, P271, P280[3][4]

» Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,
P362[3][4]

o Storage: P403+P233, P405[3][4]
o Disposal: P501[3][4]

Chemical and Physical Properties

A summary of the key physical and chemical properties of Methyl 6-hydroxyhexanoate is
provided in the table below.
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Property Value Reference
Molecular Formula C7H1403 [51[6]
Molecular Weight 146.18 g/mol [5]1[6]
Colorless to light yellow clear
Appearance o ] ) [1]
liquid or crystalline solid
Melting Point 40-42 °C [1]
Boiling Point 123 °C/ 12 mmHg
Flash Point 74 °C
Poorly soluble in water;
Solubility moderately soluble in ethyl [1]
acetate and tetrahydrofuran.
Specific Gravity 1.03 (20/20)

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn when handling Methyl 6-

hydroxyhexanoate:

PPE

Specification

Eye Protection

ANSI-compliant safety glasses with side shields
or chemical splash goggles. A face shield is
recommended when there is a possibility of

splashing.

Hand Protection

Chemical-resistant gloves (e.g., neoprene).

Skin and Body Protection

Chemical-resistant lab coat, long pants, and

closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or in a certified
laboratory chemical fume hood. If exposure
limits are exceeded, use a NIOSH/MSHA

approved respirator.
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Experimental Protocols
Handling Protocol

e Preparation:
o Ensure a certified laboratory chemical fume hood is operational.
o Verify that an eyewash station and safety shower are readily accessible.
o Gather all necessary PPE and handling equipment (e.g., spatulas, glassware).

» Dispensing:

o

Work within the fume hood.

[¢]

Carefully open the container, avoiding inhalation of any vapors.

[¢]

Dispense the required amount of Methyl 6-hydroxyhexanoate.

[e]

Securely close the container immediately after use.

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[3][4]
o Clean the work area and any equipment used.

o Remove and properly store or dispose of contaminated PPE.

Storage Protocol

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7][8]
o Keep away from heat, sparks, open flames, and other ignition sources.[8]

o Storage temperature recommendations vary by supplier. Common recommendations include
room temperature, 2-8°C, or in a freezer at -20°C.[1][6] For long-term storage and to
maintain purity, storing in a sealed container in a freezer at -20°C is recommended.
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o Store away from incompatible materials such as acids, bases, and oxidizing agents.[8]

Spill and Emergency Procedures
e Small Spills:

Evacuate the immediate area.

o

[¢]

Wear appropriate PPE.

[¢]

Confine the spill using an inert absorbent material (e.g., vermiculite, sand).

[e]

Collect the absorbed material into a suitable, labeled container for disposal.

o

Clean the spill area thoroughly.

o Large Spills:
o Evacuate the laboratory and notify emergency personnel immediately.
o Restrict access to the area.
o Provide emergency responders with the Safety Data Sheet (SDS).

e First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[3][4]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation occurs.[3][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.[3][4]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3]
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Waste Disposal

» Dispose of waste in accordance with all local, state, and federal regulations.
e Place waste in a clearly labeled, sealed container.

» Arrange for chemical waste pick-up through your institution's environmental health and
safety office.[3][4]

Diagrams
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Standard Operating Procedure Workflow for Methyl 6-hydroxyhexanoate
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l
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Handling Procedure
(Dispensing, Reaction Setup)

Storage Procedure
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End

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of Methyl 6-hydroxyhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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